Cas no 87553-74-0 (D-Tyrosine tert-Butyl Ester)

D-Tyrosine tert-Butyl Ester Properties

Names and Identifiers

• D-Tyrosine,1,1-dimethylethyl ester
• D-Tyrosinetert-Butylester
• H-D-Tyr-OtBu
• tert-butyl 2-amino-3-(4-hydroxyphenyl)propanoate
• D-Tyrosine tert-butyl ester
• AK170157
• D-Tyrosine t-butyl ester
• h-D-tyr-otbu, AldrichCPR
• D-Tyrosine tert.butyl ester
• D-TYROSINE-T-BUTYLESTER
• DIGHFXIWRPMGSA-LLVKDONJSA-N
• KM2528
• AM82342
• V8522
• 553T740
• (R)-tert-Butyl 2-amino-3-(4-hydroxyphenyl)propanoate
• (R)-2-Amino-3-(4-hydroxy-phenyl)-propionic acid tert-butyl ester
• D-Tyrosine 1,1-dimethylethyl ester (ACI)
• tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
• CS-0154862
• EN300-6747902
• SCHEMBL7464405
• tert-butyl d-tyrosinate
• MFCD00191035
• h-d-tyr-otbu
• DS-9769
• D70289
• AKOS025289413
• 87553-74-0
• D-Tyr-OtBu D-Tyrosine tert-butyl ester
• +Expand

• MDL： MFCD00191035
• InChIKey： DIGHFXIWRPMGSA-LLVKDONJSA-N
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)11(14)8-9-4-6-10(15)7-5-9/h4-7,11,15H,8,14H2,1-3H3/t11-/m1/s1
• SMILES： C(C1C=CC(O)=CC=1)[C@@H](N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 237.13649347g/mol
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: 2.30400
• PSA: 72.55000
• Refractive Index: 1.539
• Water Partition Coefficient: Very slightly soluble in cold water.
• Boiling Point: 358.1°C at 760 mmHg
• Melting Point: 142-143 ºC
• Flash Point: 170.4°C
• Density: 1.125